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Cat. No.: B097429

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichloro-bis(4-methylphenyl)silane, also known as di-p-tolyldichlorosilane, is an
organosilicon compound with the chemical formula C14H14CI2Si. It belongs to the class of
diaryldichlorosilanes, which are versatile intermediates in organic and organometallic synthesis.
The presence of two reactive silicon-chlorine bonds allows for a variety of substitution
reactions, making it a valuable building block for the synthesis of more complex organosilicon
structures, including polymers and materials with tailored electronic and physical properties.
The two 4-methylphenyl (p-tolyl) groups influence the steric and electronic properties of the
silicon center, imparting specific reactivity and stability to the molecule. This technical guide
provides a detailed overview of the molecular structure, properties, synthesis, and handling of
dichloro-bis(4-methylphenyl)silane.

Molecular Structure and Properties

The central atom in dichloro-bis(4-methylphenyl)silane is silicon, which is bonded to two
chlorine atoms and two 4-methylphenyl groups in a tetrahedral geometry. The key physical and
chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 18414-38-5 [1]
Molecular Formula C14H14Cl2Si [1]
Molecular Weight 281.2 g/mol [1]
Appearance Transparent liquid
Boiling Point 225-226 °C at 50 mmHg
Density 1.1 g/cm3
Dichloro-bis(4-
IUPAC Name )
methylphenyl)silane
1S/C14H14CI2Si/c1-11-3-7-
InChl 13(8-4-11)17(15,16)14-9-5-
12(2)6-10-14/h3-10H,1-2H3
JRAHXNQYHZPMCW-
InChiKey [1]
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Synthesis

The primary and most common method for the synthesis of dichloro-bis(4-
methylphenyl)silane is the Grignard reaction.[1] This involves the reaction of silicon
tetrachloride (SiCls) with p-tolylmagnesium bromide (CH3zCsH4MgBr). The reaction proceeds in
a stepwise manner, with the sequential substitution of chloride ions on the silicon atom by the
p-tolyl groups. Careful control of the stoichiometry is essential to maximize the yield of the
desired disubstituted product and minimize the formation of mono- and trisubstituted
byproducts.[1]

Experimental Protocol: Grighard Synthesis of Dichloro-
bis(4-methylphenyl)silane (General Procedure)
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Disclaimer: The following is a generalized protocol for the synthesis of diaryldichlorosilanes and
should be adapted and optimized for the specific synthesis of dichloro-bis(4-
methylphenyl)silane. All operations should be carried out under an inert atmosphere (e.g.,
nitrogen or argon) using anhydrous solvents.

Materials:

e Magnesium turnings

e 4-Bromotoluene

e Anhydrous diethyl ether or tetrahydrofuran (THF)
« Silicon tetrachloride (SiCla)

 lodine crystal (as initiator)

e Anhydrous hexane or pentane for extraction

e Saturated agueous ammonium chloride solution

e Anhydrous sodium sulfate or magnesium sulfate
Equipment:

o Three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a
magnetic stirrer

e Heating mantle

¢ Inert gas supply (Nz or Ar)
e Schlenk line or glovebox
« Distillation apparatus
Procedure:

e Preparation of the Grignard Reagent:
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o In a flame-dried three-necked flask under an inert atmosphere, place magnesium turnings
(2.1 equivalents).

o Add a small crystal of iodine.

o In the dropping funnel, prepare a solution of 4-bromotoluene (2.0 equivalents) in
anhydrous diethyl ether or THF.

o Add a small portion of the 4-bromotoluene solution to the magnesium turnings. The
reaction is initiated when the brown color of the iodine disappears and bubbling is
observed. Gentle heating may be required to start the reaction.

o Once the reaction has started, add the remaining 4-bromotoluene solution dropwise at a
rate that maintains a gentle reflux.

o After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure
complete formation of the Grignard reagent.

o Reaction with Silicon Tetrachloride:

o

Cool the Grignard reagent solution to 0 °C in an ice bath.

o In a separate flask, prepare a solution of silicon tetrachloride (1.0 equivalent) in anhydrous
diethyl ether or THF.

o Add the silicon tetrachloride solution dropwise to the stirred Grignard reagent solution at O
°C. An exothermic reaction will occur, and a white precipitate of magnesium salts will form.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours or overnight.

o Work-up and Purification:
o Cool the reaction mixture in an ice bath.

o Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous
solution of ammonium chloride.
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o Separate the organic layer. Extract the aqueous layer with two portions of anhydrous
diethyl ether or hexane.

o Combine the organic layers and dry over anhydrous sodium sulfate or magnesium sulfate.
o Filter off the drying agent and remove the solvent by rotary evaporation.

o The crude product is then purified by fractional distillation under reduced pressure to yield
pure dichloro-bis(4-methylphenyl)silane.

Experimental Workflows

The synthesis and subsequent reactions of dichloro-bis(4-methylphenyl)silane involve a
series of well-defined steps. The following diagram illustrates a typical experimental workflow
for its synthesis via the Grignard reaction.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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